Cas no 1797253-64-5 (N-4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-yl-3-(trifluoromethyl)benzamide)

• Product Name: N-4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-yl-3-(trifluoromethyl)benzamide
• CAS No: 1797253-64-5
• MF: C₁₈H₂₀F₃N₅O₂
• MW: 395.378913879395
• CID: 6206221
• PubChem ID: 71807705
• Update Time: 2025-10-29

N-4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-yl-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-yl-3-(trifluoromethyl)benzamide
• N-[4-(DIMETHYLAMINO)-2-(MORPHOLIN-4-YL)PYRIMIDIN-5-YL]-3-(TRIFLUOROMETHYL)BENZAMIDE
• AKOS024561833
• N-(4-(dimethylamino)-2-morpholinopyrimidin-5-yl)-3-(trifluoromethyl)benzamide
• N-[4-(dimethylamino)-2-morpholin-4-ylpyrimidin-5-yl]-3-(trifluoromethyl)benzamide
• 1797253-64-5
• F6438-2603

• Inchi： 1S/C18H20F3N5O2/c1-25(2)15-14(11-22-17(24-15)26-6-8-28-9-7-26)23-16(27)12-4-3-5-13(10-12)18(19,20)21/h3-5,10-11H,6-9H2,1-2H3,(H,23,27)
• InChI Key： YYLOONBFYWIABS-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(NC1C=NC(=NC=1N(C)C)N1CCOCC1)=O)(F)F

Computed Properties

• Exact Mass: 395.15690938g/mol
• Monoisotopic Mass: 395.15690938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 70.6Ų

Additional information on N-4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-yl-3-(trifluoromethyl)benzamide

N-4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-yl-3-(trifluoromethyl)benzamide (CAS No. 1797253-64-5): An Overview

N-4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-yl-3-(trifluoromethyl)benzamide (CAS No. 1797253-64-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, often referred to by its CAS number, is a member of the pyrimidine family and exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications.

The molecular structure of N-4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-yl-3-(trifluoromethyl)benzamide is characterized by the presence of a pyrimidine core, a morpholine ring, and a trifluoromethyl group. These functional groups contribute to the compound's high solubility, stability, and bioavailability, which are crucial for its potential use in pharmaceutical formulations. The dimethylamino group further enhances its lipophilicity, allowing it to cross biological membranes more efficiently.

Recent studies have highlighted the potential of N-4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-yl-3-(trifluoromethyl)benzamide in various therapeutic areas. One of the most notable applications is in the treatment of cancer. Research has shown that this compound possesses potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that are often dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway.

In addition to its antiproliferative effects, N-4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-yl-3-(trifluoromethyl)benzamide has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-yl-3-(trifluoromethyl)benzamide have been extensively studied to ensure its suitability for clinical use. Preclinical data indicate that it has favorable oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, toxicology studies have shown that it is well-tolerated at therapeutic doses with minimal side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of N-4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-yl-3-(trifluoromethyl)benzamide in human subjects. Early results from Phase I trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit in patients with advanced solid tumors. These findings have paved the way for further clinical development and larger-scale trials.

The synthesis of N-4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-yl-3-(trifluoromethyl)benzamide involves a multi-step process that requires careful optimization to achieve high yields and purity. Key steps include the formation of the pyrimidine core through a condensation reaction, followed by functionalization with the morpholine and trifluoromethyl groups. Advances in synthetic chemistry have made it possible to produce this compound on a large scale, facilitating its use in both research and clinical settings.

In conclusion, N-4-(dimethylamino)-2-(morpholin-4-y l)pyrimidin -5 -y l -3 -( trifluorometh yl )benzamide (CAS No. 1797253 -6 4 -5 ) represents an exciting advancement in medicinal chemistry with potential applications in cancer therapy and inflammatory diseases. Its unique molecular structure and favorable pharmacological properties make it a promising candidate for further development and clinical use. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, contributing to the broader field of drug discovery.